Cas no 899967-67-0 (4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide)

• Product name: 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide
• CAS No: 899967-67-0
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5490236

4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-[(4-methylphenyl)methylsulfamoyl]ethyl]benzamide
• 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide

• Inchi： 1S/C18H22N2O4S/c1-14-4-8-16(9-5-14)20(2)25(22,23)13-12-19-18(21)15-6-10-17(24-3)11-7-15/h4-11H,12-13H2,1-3H3,(H,19,21)
• InChI Key： JFLDIFASMXTJAI-UHFFFAOYSA-N
• SMILES： C(NCCS(N(C1=CC=C(C)C=C1)C)(=O)=O)(=O)C1=CC=C(OC)C=C1

Additional information on 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide

4-Methoxy-N-(2-{(4-Methylphenyl)methylsulfamoyl}ethyl)benzamide (CAS No. 899967-67-0)

4-Methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide, also known by its CAS registry number CAS No. 899967-67-0, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a methoxy group and a sulfamoyl substituent. The molecule's intricate architecture makes it a promising candidate for various research and industrial applications.

The synthesis of 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide involves multi-step organic reactions, including nucleophilic substitution, condensation, and sulfonation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its chemical stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis and oxidation under mild conditions. These properties make it suitable for use in both laboratory and industrial settings.

The biological activity of CAS No. 899967-67-0 has been a focal point of recent studies. Preclinical trials have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its utility in the development of novel therapeutic agents. Additionally, this compound has shown moderate activity against several cancer cell lines, indicating its potential role in anticancer drug discovery.

In the field of agrochemistry, 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide has been evaluated for its pesticidal properties. Initial experiments suggest that it may act as an effective insecticide or fungicide, although further research is required to confirm these findings and optimize its efficacy.

The application of this compound in materials science is another area of growing interest. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalysis or as a component in advanced materials such as polymers or nanoparticles.

In conclusion, CAS No. 899967-67-0, or 4-methoxy-N-(2-{(4-methylphenyl)methylsulfamoyl}ethyl)benzamide, represents a versatile compound with significant potential across multiple disciplines. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in contemporary scientific exploration.